Cas no 1798286-48-2 (Camrelizumab)
Camrelizumab Chemical and Physical Properties
Names and Identifiers
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- Camrelizumab
- Camrelizumab (anti-PD-1)
- Research Grade Camrelizumab(DHH02211)
- SHR-1210
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Camrelizumab Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P9971-1mg |
Camrelizumab |
1798286-48-2 | 98.80% | 1mg |
¥1800 | 2024-05-24 | |
| MedChemExpress | HY-P9971-5mg |
Camrelizumab |
1798286-48-2 | 98.80% | 5mg |
¥5500 | 2024-05-24 | |
| ChemScence | CS-0142321-1mg |
Camrelizumab |
1798286-48-2 | 97.70% | 1mg |
$200.0 | 2022-04-27 | |
| ChemScence | CS-0142321-5mg |
Camrelizumab |
1798286-48-2 | 97.70% | 5mg |
$700.0 | 2022-04-27 | |
| TargetMol Chemicals | T37535-1 mg |
Camrelizumab |
1798286-48-2 | 98% | 1mg |
¥ 1,587 | 2023-07-10 | |
| TargetMol Chemicals | T37535-5 mg |
Camrelizumab |
1798286-48-2 | 98% | 5mg |
¥ 5,637 | 2023-07-10 | |
| TargetMol Chemicals | T37535-1mg |
Camrelizumab |
1798286-48-2 | 98.6% | 1mg |
¥ 1330 | 2024-07-19 | |
| TargetMol Chemicals | T37535-5mg |
Camrelizumab |
1798286-48-2 | 98.6% | 5mg |
¥ 3350 | 2024-07-19 | |
| TargetMol Chemicals | T37535-10mg |
Camrelizumab |
1798286-48-2 | 98.6% | 10mg |
¥ 4870 | 2024-07-19 | |
| 1PlusChem | 1P01V7U3-1mg |
Camrelizumab |
1798286-48-2 | 98% | 1mg |
$258.00 | 2024-06-18 |
Camrelizumab Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on Camrelizumab
Camrelizumab: A Comprehensive Overview
Camrelizumab (CAS No. 1798286-48-2) is a cutting-edge PD-1 inhibitor that has garnered significant attention in the field of oncology due to its potential to revolutionize cancer treatment. As a programmed death-1 (PD-1) receptor blocker, Camrelizumab works by inhibiting the interaction between PD-1 and its ligands, thereby enhancing the immune system's ability to recognize and attack cancer cells. This mechanism has shown promising results in clinical trials, particularly in the treatment of various cancers, including Hodgkin's lymphoma, non-small cell lung cancer (NSCLC), and gastric cancer.
The development of Camrelizumab represents a significant advancement in immunotherapy, a field that has seen remarkable progress in recent years. Unlike traditional chemotherapy, which directly targets cancer cells, immunotherapies like Camrelizumab aim to harness the body's own immune system to fight cancer. This approach not only offers a more personalized treatment option but also reduces the likelihood of adverse effects associated with conventional therapies.
Recent studies have highlighted the efficacy of Camrelizumab in treating advanced melanoma and renal cell carcinoma. For instance, a phase III clinical trial comparing Camrelizumab with standard chemotherapy demonstrated superior overall survival rates and fewer side effects in patients receiving Camrelizumab. These findings underscore the potential of Camrelizumab as a first-line treatment for several types of cancers.
One of the key advantages of Camrelizumab is its ability to target tumor-specific antigens, which are often expressed on the surface of cancer cells. By doing so, it minimizes damage to healthy cells and reduces the risk of systemic toxicity. This selective targeting is achieved through its unique molecular structure, which allows it to bind specifically to PD-1 receptors without affecting other immune checkpoints.
Moreover, Camrelizumab has shown synergistic effects when used in combination with other immunotherapies or targeted therapies. For example, combining Camrelizumab with anti-PD-L1 agents or tyrosine kinase inhibitors has been shown to enhance antitumor activity and improve patient outcomes. Such combinations are currently being explored in ongoing clinical trials, with preliminary results indicating promising therapeutic potentials.
The approval of Camrelizumab by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) marks a significant milestone in cancer treatment. Its inclusion in major oncology guidelines further solidifies its role as a cornerstone therapy for various malignancies. Clinicians worldwide are now leveraging Camrelizumab to provide patients with more effective and less invasive treatment options.
In terms of safety profiles, Camrelizumab has been generally well-tolerated in clinical trials. Common side effects include fatigue, fever, and mild gastrointestinal disturbances, which are typically manageable with supportive care. However, as with all immunotherapies, there is a risk of immune-related adverse events (irAEs), such as pneumonitis or colitis. Close monitoring and prompt intervention are essential to ensure patient safety.
Looking ahead, researchers are exploring novel applications of Camrelizumab beyond its current indications. Emerging data suggest its potential efficacy in treating solid tumors, such as breast cancer and prostate cancer, which have historically been challenging to manage with conventional therapies. Additionally, advancements in biomarker research are paving the way for more precise patient selection, ensuring that Camrelizumab is administered to those who are most likely to benefit from it.
In conclusion, Camrelizumab (CAS No. 1798286-48-2) represents a significant leap forward in cancer immunotherapy. Its ability to selectively target PD-1 receptors and enhance antitumor immunity has made it a valuable tool in the fight against cancer. As research continues to uncover new applications and combinations for Camrelizumab, it holds immense promise for improving patient outcomes and reshaping the landscape of oncology.
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